(5E)-5-(1,3-benzodioxol-5-ylmethylidene)-3-(3-fluoropropyl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-4-one

• IUPAC Name: (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-3-(3-fluoropropyl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-4-one
• InChI: InChI=1S/C22H18F4N2O3S/c23-7-2-8-28-20(29)17(10-14-5-6-18-19(11-14)31-13-30-18)27-21(28)32-12-15-3-1-4-16(9-15)22(24,25)26/h1,3-6,9-11H,2,7-8,12-13H2/b17-10+
• InChI Key: IEFYYNRRQFETOB-LICLKQGHSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=N3)SCC4=CC(=CC=C4)C(F)(F)F)CCCF
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/3\C(=O)N(C(=N3)SCC4=CC(=CC=C4)C(F)(F)F)CCCF
• Molecular Formula: C22H18F4N2O3S
• Molecular Weight: 466.4 g/mol

Description

(5E)-5-(1,3-benzodioxol-5-ylmethylidene)-3-(3-fluoropropyl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-4-one is a useful research compound. Its molecular formula is C22H18F4N2O3S and its molecular weight is 466.45. The purity is usually 95%.
BenchChem offers high-quality (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-3-(3-fluoropropyl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-3-(3-fluoropropyl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound serves as a precursor in the synthesis of complex molecules, such as substituted 5-phenoxyalkyl-3-phenyl-3-(1H-imidazol-1-ylmethyl)-2-methylisoxazolidines, which are investigated for their antifungal properties (Mullen et al., 1988). Additionally, its structural analogs have been synthesized using microwave-assisted methods, indicating its relevance in modern synthetic chemistry (Kamila et al., 2011).

Biological Activity Exploration

Compounds synthesized from this chemical structure have been evaluated for their biological activities, such as antibacterial and antifungal properties. For instance, novel derivatives like 5-arylidene-3-(6,7-dicloro-1,3-benzothiazol-2-yl)-phenyl-3,5-dihydro-4H-imidazol-4-ones have shown promising results in combating different strains of bacteria and fungi (Baldaniya, 2010). This highlights the compound's potential in contributing to the development of new antimicrobial agents.

Advanced Material Development

The compound's derivatives are also explored in the synthesis of coordination polymers, which are crucial in the field of material science for their unique properties and applications. Research into the assembly of coordination polymers based on halogen bonding demonstrates the structural versatility and potential application of these compounds in developing novel materials (Zang et al., 2011).